Cas no 2202245-55-2 (4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine)

• Product Name: 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine
• CAS No: 2202245-55-2
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 5326681
• Update Time: 2025-10-21

4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethoxy)-2,6-dimethylpyrimidine
• 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine

• Inchi： 1S/C8H10F2N2O/c1-5-3-8(12-6(2)11-5)13-4-7(9)10/h3,7H,4H2,1-2H3
• InChI Key： MNMLRACPQFNHSY-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C)N=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1.9
• Topological Polar Surface Area: 35

Additional information on 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine

Comprehensive Overview of 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine (CAS No. 2202245-55-2)

4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine (CAS No. 2202245-55-2) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoroethoxy substituent, which enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in kinase inhibitor development, particularly for targeting diseases like cancer and inflammatory disorders.

The molecular structure of 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine includes a pyrimidine core, a heterocyclic aromatic ring system that is prevalent in many biologically active compounds. The addition of 2,6-dimethyl groups and a difluoroethoxy side chain contributes to its lipophilicity, which is critical for membrane permeability in drug design. This compound is often discussed in the context of fluorinated building blocks, a hot topic in medicinal chemistry due to the growing demand for fluorine-containing drugs.

In recent years, the pharmaceutical industry has witnessed a surge in interest in fluorinated compounds, driven by their ability to improve drug efficacy and reduce side effects. 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine aligns with this trend, as its difluoroethoxy moiety can modulate electronic and steric properties, enhancing binding affinity to target proteins. This has led to its inclusion in high-throughput screening libraries for drug discovery programs.

From a synthetic chemistry perspective, 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine is synthesized through nucleophilic substitution reactions, where the difluoroethanol derivative reacts with a halogenated pyrimidine precursor. This method is favored for its scalability and compatibility with green chemistry principles, a focus area for modern laboratories aiming to reduce environmental impact. The compound’s CAS No. 2202245-55-2 serves as a unique identifier in chemical databases, facilitating global research collaboration.

The agrochemical sector also benefits from derivatives of 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine, particularly in the development of crop protection agents. Its structural motifs are explored for designing herbicides and fungicides with improved selectivity and lower toxicity. This aligns with the industry’s shift toward sustainable pest management solutions, a topic frequently searched by environmental scientists and policymakers.

Analytical characterization of 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. These methods are critical for quality control, especially when the compound is used in preclinical studies or as a reference standard. Laboratories often prioritize reproducibility, a key concern highlighted in peer-reviewed journals and online forums.

As the demand for tailor-made fluorinated compounds grows, 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine stands out for its versatility. Its applications span from small-molecule therapeutics to material science, where fluorinated polymers leverage its stability. This broad utility makes it a recurring subject in patent literature and academic conferences, further solidifying its relevance in interdisciplinary research.

In conclusion, 4-(2,2-Difluoroethoxy)-2,6-dimethylpyrimidine (CAS No. 2202245-55-2) exemplifies the intersection of innovation and practicality in chemical synthesis. Its role in advancing drug discovery and sustainable agriculture underscores its importance, while ongoing studies continue to uncover new applications. For researchers and industry professionals, this compound represents a promising avenue for future breakthroughs.